Cas no 2764016-37-5 (1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)spiro2.3hexane-1-carboxylic acid)

• Product Name: 1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)spiro2.3hexane-1-carboxylic acid
• CAS No: 2764016-37-5
• MF: C₂₂H₂₁NO₄
• MW: 363.406446218491
• CID: 5559269
• PubChem ID: 165996472
• Update Time: 2025-06-08

1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)spiro2.3hexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2764016-37-5
• EN300-35316513
• 1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)spiro[2.3]hexane-1-carboxylic acid
• 1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)spiro2.3hexane-1-carboxylic acid

• Inchi： 1S/C22H21NO4/c24-19(25)22(13-21(22)10-5-11-21)23-20(26)27-12-18-16-8-3-1-6-14(16)15-7-2-4-9-17(15)18/h1-4,6-9,18H,5,10-13H2,(H,23,26)(H,24,25)
• InChI Key： NEDMAOMLTGYIAZ-UHFFFAOYSA-N
• SMILES： OC(C1(CC21CCC2)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 363.14705815g/mol
• Monoisotopic Mass: 363.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 608
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 75.6Ų

Additional information on 1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)spiro2.3hexane-1-carboxylic acid

Comprehensive Overview of 1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)spiro2.3hexane-1-carboxylic acid (CAS No. 2764016-37-5)

The compound 1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)spiro2.3hexane-1-carboxylic acid (CAS No. 2764016-37-5) is a specialized spirocyclic carboxylic acid derivative with significant applications in peptide synthesis and medicinal chemistry. Its unique spiro[2.3]hexane backbone and Fmoc-protected amino group make it a valuable building block for researchers developing novel bioactive molecules and drug candidates. The Fmoc (9-fluorenylmethoxycarbonyl) group is widely recognized in solid-phase peptide synthesis (SPPS), a technique that has gained immense popularity due to its efficiency in producing therapeutic peptides.

In recent years, the demand for spirocyclic compounds like CAS 2764016-37-5 has surged, driven by their potential in addressing drug discovery challenges such as improving metabolic stability and target selectivity. This compound’s rigid spiro structure contributes to enhanced conformational control, a feature highly sought after in the design of GPCR modulators and enzyme inhibitors. Researchers are increasingly exploring its utility in fragment-based drug design (FBDD), a strategy that aligns with the growing trend of precision medicine.

The carboxylic acid moiety in 1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)spiro2.3hexane-1-carboxylic acid enables facile conjugation with amine-containing scaffolds, making it a versatile intermediate for bioconjugation and proteomics applications. Its compatibility with click chemistry reactions further expands its utility in chemical biology studies, particularly in the development of fluorescent probes and molecular imaging agents. These attributes resonate with the current focus on theranostics, where diagnostics and therapy are combined into a single platform.

From a synthetic perspective, the Fmoc-protected derivative (CAS 2764016-37-5) offers advantages in automated peptide synthesizers, streamlining the production of peptide libraries for high-throughput screening. This aligns with the pharmaceutical industry’s shift toward AI-driven drug discovery, where rapid generation of diverse compounds is critical. Additionally, its stability under mild acidic conditions makes it suitable for orthogonal deprotection strategies, a key requirement in multistep organic synthesis.

Environmental and regulatory considerations also highlight the relevance of spiro2.3hexane-based compounds like 2764016-37-5. Their potential as green chemistry alternatives—owing to reduced toxicity profiles compared to traditional aromatic systems—has garnered attention in sustainable pharmaceutical manufacturing. This aligns with global initiatives such as the UN Sustainable Development Goals (SDGs), particularly Goal 12 (Responsible Consumption and Production).

In summary, 1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)spiro2.3hexane-1-carboxylic acid represents a convergence of structural innovation and practical utility in modern chemistry. Its applications span from peptide therapeutics to material science, reflecting the interdisciplinary nature of contemporary research. As the scientific community continues to explore spirocyclic architectures, compounds like CAS 2764016-37-5 will undoubtedly play a pivotal role in advancing next-generation pharmaceuticals and biomaterials.